{[(9H-Carbazol-2-yl)oxy]methyl}phosphonic acid

• CAS No.: 797763-21-4
• Molecular Formula: C13H12NO4P
• Molecular Weight: 277.21 g/mol
• IUPAC Name: 9H-carbazol-2-yloxymethylphosphonic acid
• InChI: InChI=1S/C13H12NO4P/c15-19(16,17)8-18-9-5-6-11-10-3-1-2-4-12(10)14-13(11)7-9/h1-7,14H,8H2,(H2,15,16,17)
• InChI Key: JDQAKTXTORRMBW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(N2)C=C(C=C3)OCP(=O)(O)O

Description

{[(9H-Carbazol-2-yl)oxy]methyl}phosphonic acid is a useful research compound. Its molecular formula is C13H12NO4P and its molecular weight is 277.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of diethyl-2-carbazolyloxymethylphosphonate (0.33 g, 1 mmol) dissolved in dry dichloromethane (8 ml) under an atmosphere of nitrogen was added trimethyl silyl iodide (0.6 ml). The red solution was stirred for 2 h then methanol (15 ml) was added. After 2 h the solvent was removed under reduced pressure and then water (20 ml) was added to the residue. The mixture was concentrated under reduced pressure. Water (20 ml) was added and the mixture was concentrated under reduced pressure. This was repeated four times to afford 2-carbazolyloxymethyl phosphonic acid as a yellow green solid (0.26 g, 95%), m.p. 291° C., High Resolution Mass Spec. Pound: 277.0496, C13H12NO4PM+ requires 277.0504. δH (270 MHz, DMSO-d6) 11.13 (1H, s), 7.983 (1H, d, J 5.7 Hz), 7.98 (1H, d, J 5.7 Hz), 7.42 (1H, d, J 8 Hz), 7.28 (1H, dd, J1 8 Hz, J2 8 Hz), 7.10 (1H, dd, J1 8 Hz, J2 8 Hz), 7.05 (1H, d, J 2 Hz), 6.81 (1H, dd, J1 8 Hz, J2 2 Hz), 4.17 (2H, d, J 10.2 Hz), λex (DMSO, nm) 385, λem 421.